Cas no 2446-07-3 (Proline,5-oxo-3-propyl-, DL- (8CI))
2446-07-3 structure
Product Name:Proline,5-oxo-3-propyl-, DL- (8CI)
CAS No:2446-07-3
MF:C8H13NO3
MW:171.193722486496
CID:287173
PubChem ID:256627
Update Time:2025-04-19
Proline,5-oxo-3-propyl-, DL- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Proline,5-oxo-3-propyl-, DL- (8CI)
- 5-Oxo-3-propyl-pyrrolidin-2-carbonsaeure;4-n-propyl-5,5-dicarbethoxy-2-pyrrolidinone;5-Oxo-3-propyl-pyrrolidin-2,2-dicarbonsaeure-diethylester;
- 5-oxo-3-propylpyrrolidine-2-carboxylic acid
- NSC-83641
- 2446-07-3
- DTXSID10947331
- NSC83641
- 5-Hydroxy-3-propyl-3,4-dihydro-2H-pyrrole-2-carboxylic acid
-
- Inchi: 1S/C8H13NO3/c1-2-3-5-4-6(10)9-7(5)8(11)12/h5,7H,2-4H2,1H3,(H,9,10)(H,11,12)
- InChI Key: HPLGGNOOIMRCEL-UHFFFAOYSA-N
- SMILES: O=C1CC(CCC)C(C(=O)O)N1
Computed Properties
- Exact Mass: 171.09000
- Monoisotopic Mass: 171.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 409.1°Cat760mmHg
- Flash Point: 201.2°C
- Refractive Index: 1.48
- PSA: 66.40000
- LogP: 0.70460
Proline,5-oxo-3-propyl-, DL- (8CI) Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Proline,5-oxo-3-propyl-, DL- (8CI) Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2446-07-3 (Proline,5-oxo-3-propyl-, DL- (8CI)) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 99-15-0(Acetylleucine)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 96-81-1(N-Acetyl-L-valine)
- 98-79-3(L-Pyroglutamic acid)
- 19764-30-8(N-Acetyl-R-leucine)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 3067-19-4(N-Acetyl-DL-Valine)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk